Cas no 38335-52-3 (2-Benzothiazolesulfenamide,N-ethyl-)

• Product Name: 2-Benzothiazolesulfenamide,N-ethyl-
• CAS No: 38335-52-3
• MF: C₉H₁₀N₂S₂
• MW: 210.319098949432
• CID: 298404
• Update Time: 2024-01-27

2-Benzothiazolesulfenamide,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfenamide,N-ethyl-
• 2-Benzothiazolesulfenamide,N-ethyl-(9CI)

• Inchi： 1S/C9H10N2S2/c1-2-10-13-9-11-7-5-3-4-6-8(7)12-9/h3-6,10H,2H2,1H3
• InChI Key： UGXCRNVYXOVTDX-UHFFFAOYSA-N
• SMILES： C(NSC1=NC2=CC=CC=C2S1)C

Computed Properties

• Exact Mass: 210.0287
• Monoisotopic Mass: 210.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5A^2

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles